Cas no 33883-97-5 (2-Methyl-6-phenyl-1H-pyridin-4-one)

• Product Name: 2-Methyl-6-phenyl-1H-pyridin-4-one
• CAS No: 33883-97-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4906494
• Update Time: 2025-11-01

2-Methyl-6-phenyl-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-phenyl-1H-pyridin-4-one
• 2-Methyl-6-phenyl-1,4-dihydropyridin-4-on
• NSC400084
• 2-methyl-6-phenyl-4(1H)-pyridinone
• 4-Hydroxy-2-methyl-6-phenylpyridine
• 2-Methyl-6-phenylpyridin-4(1H)-one
• 2-Methyl-6-phenyl-1H-pyridin-4-one

• Inchi： 1S/C12H11NO/c1-9-7-11(14)8-12(13-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,13,14)
• InChI Key： ZEXVWTQBKCZIDH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 2-Methyl-6-phenyl-1H-pyridin-4-one

Comprehensive Guide to 2-Methyl-6-phenyl-1H-pyridin-4-one (CAS No. 33883-97-5): Properties, Applications, and Market Insights

2-Methyl-6-phenyl-1H-pyridin-4-one (CAS No. 33883-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule, featuring a pyridinone core with methyl and phenyl substituents, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for terms like "2-Methyl-6-phenyl-1H-pyridin-4-one synthesis", "33883-97-5 applications", and "pyridinone derivatives in drug discovery", reflecting growing interest in this compound class.

The molecular structure of 2-Methyl-6-phenyl-1H-pyridin-4-one combines aromatic character with hydrogen-bonding capability, creating versatile interactions that are particularly useful in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors, with the pharmaceutical industry showing increased demand for pyridinone-based scaffolds. The compound's CAS 33883-97-5 serves as a crucial identifier for researchers investigating its physicochemical properties, including solubility profiles and stability under various conditions.

In synthetic chemistry, 2-Methyl-6-phenyl-1H-pyridin-4-one serves as an important intermediate for creating more complex molecular architectures. The presence of both electron-donating (methyl) and electron-withdrawing (carbonyl) groups on the pyridinone ring enables diverse chemical modifications. Current literature emphasizes its role in developing small molecule therapeutics, particularly in areas like inflammation and metabolic disorders, aligning with trending research topics in drug development.

The global market for pyridinone derivatives has shown steady growth, driven by pharmaceutical applications and material science innovations. Analytical techniques such as HPLC and LC-MS are commonly employed for quality control of CAS 33883-97-5 samples, ensuring purity standards for research and industrial use. Recent patents demonstrate innovative applications of this compound in organic electronics, responding to the growing demand for advanced functional materials in renewable energy technologies.

Environmental and safety considerations for 2-Methyl-6-phenyl-1H-pyridin-4-one follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper storage in airtight containers at controlled temperatures is recommended to maintain stability. The compound's biodegradation profile and ecotoxicological data have become increasingly relevant topics, reflecting the chemical industry's focus on green chemistry principles and sustainable practices.

Future research directions for 33883-97-5 include exploring its potential in asymmetric catalysis and as a ligand in coordination chemistry. The compound's structural features make it particularly interesting for developing metal-organic frameworks (MOFs), a hot topic in materials science. Additionally, computational chemistry approaches are being applied to predict novel biological activities of 2-Methyl-6-phenyl-1H-pyridin-4-one derivatives, combining AI-assisted drug discovery with traditional medicinal chemistry.

For researchers sourcing 2-Methyl-6-phenyl-1H-pyridin-4-one, quality specifications typically include ≥98% purity by HPLC analysis. The compound is commercially available from specialty chemical suppliers, with pricing influenced by scale and purity requirements. Analytical certificates for CAS 33883-97-5 should provide detailed characterization data including NMR and mass spectra, essential for reproducibility in synthetic applications and biological studies.

In conclusion, 2-Methyl-6-phenyl-1H-pyridin-4-one represents an important structural motif with diverse applications across multiple scientific disciplines. Its unique combination of aromaticity and hydrogen-bonding capacity continues to inspire innovation in drug design and materials development. As research into heterocyclic compounds advances, the significance of this pyridinone derivative is likely to grow, particularly in emerging fields like targeted therapeutics and smart materials.